Cas no 87932-57-8 (1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide)

• Product Name: 1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
• CAS No: 87932-57-8
• MF: C₈H₁₄IN₅O
• MW: 323.134132862091
• CID: 650596
• PubChem ID: 71411779
• Update Time: 2025-04-19

1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium, 2-amino-9-ethyl-6,9-dihydro-7-methyl-6-oxo-, iodide
• 2-amino-9-ethyl-7-methyl-1,8-dihydropurin-1-ium-6-one,iodide
• DTXSID30831369
• 87932-57-8
• 9-ethyl-7-methylguaninium iodide
• 2-Amino-9-ethyl-7-methyl-6-oxo-6,7,8,9-tetrahydro-1H-purin-1-ium iodide

• Inchi： 1S/C8H13N5O.HI/c1-3-13-4-12(2)5-6(13)10-8(9)11-7(5)14;/h3-4H2,1-2H3,(H3,9,10,11,14);1H
• InChI Key： QVLFRTKGYUPBRK-UHFFFAOYSA-N
• SMILES： [I-].O=C1C2=C(N=C(N)[NH2+]1)N(CC)CN2C

Computed Properties

• Exact Mass: 323.02431g/mol
• Monoisotopic Mass: 323.02431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų